Cas no 2034540-45-7 (2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide)

• Product Name: 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide
• CAS No: 2034540-45-7
• MF: C₁₄H₂₀BrNO₄
• MW: 346.216903686523
• CID: 5335225
• Update Time: 2025-11-02

2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide

• Inchi： 1S/C14H20BrNO4/c1-14(20-4,9-18-2)8-16-13(17)11-7-10(19-3)5-6-12(11)15/h5-7H,8-9H2,1-4H3,(H,16,17)
• InChI Key： MAPCLKALWUWOEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C)(COC)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8

Additional information on 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide

2-Bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide (CAS No. 2034540-45-7): A Comprehensive Overview

The compound 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide (CAS No. 2034540-45-7) is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research. This brominated benzamide derivative features a unique structural arrangement with methoxy and dimethylpropyl substituents, making it an interesting candidate for various applications. Its molecular formula is C₁₄H₂₀BrNO₄, with a molecular weight of approximately 346.22 g/mol.

Researchers have shown increasing interest in 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide due to its potential as a building block in drug discovery. The presence of both bromo and methoxy functional groups offers multiple sites for further chemical modifications, which is particularly valuable in medicinal chemistry. Recent publications have highlighted its utility in developing novel kinase inhibitors, addressing a hot topic in cancer research and targeted therapies.

The 2,3-dimethoxy-2-methylpropyl moiety in this compound contributes to its enhanced solubility profile compared to simpler benzamide derivatives. This characteristic makes 2034540-45-7 particularly interesting for formulation scientists working on bioavailability improvement - a key challenge in modern pharmaceutical development that frequently appears in scientific literature and patent applications.

From a synthetic chemistry perspective, 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide represents an excellent example of strategic molecular design. The bromine atom at the 2-position activates the aromatic ring for subsequent cross-coupling reactions, while the amide linkage provides stability under various reaction conditions. These features align perfectly with current trends in sustainable chemistry, as they enable more efficient synthetic routes with fewer steps and better atom economy.

In agrochemical applications, compounds structurally related to 2034540-45-7 have shown promise as potential plant growth regulators. The combination of methoxy groups and the benzamide core appears to influence plant hormone pathways, making this class of compounds relevant to ongoing research in sustainable agriculture and crop yield enhancement - topics that consistently rank high in scientific searches and industry discussions.

The physicochemical properties of 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide contribute to its versatility. With calculated logP values suggesting moderate lipophilicity, this compound demonstrates balanced membrane permeability, a crucial factor for both pharmaceutical and agrochemical applications. Researchers investigating structure-activity relationships (SAR) in similar compounds frequently cite these molecular characteristics as desirable features.

Analytical characterization of CAS 2034540-45-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The distinct proton environments created by the dimethoxypropyl group and the brominated aromatic ring produce characteristic spectral patterns that facilitate quality control in research settings. These analytical aspects are particularly important given the current emphasis on compound purity in preclinical studies.

Recent patent literature reveals growing interest in 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide derivatives as potential modulators of biological targets. Several applications describe its incorporation into larger molecular architectures designed to interact with specific enzyme families. This aligns with the pharmaceutical industry's focus on targeted therapies and precision medicine - dominant themes in contemporary drug discovery.

The stability profile of 2034540-45-7 under various conditions makes it attractive for formulation scientists. Preliminary studies suggest that the compound maintains integrity across a reasonable pH range and under standard storage conditions. Such stability characteristics address common formulation challenges frequently discussed in pharmaceutical forums and research publications.

From a commercial perspective, 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide represents a niche but growing segment of fine chemicals. Suppliers specializing in building blocks for drug discovery have reported increasing demand for such structurally complex intermediates, reflecting broader trends in pharmaceutical R&D toward more sophisticated molecular entities.

Environmental fate studies of related compounds suggest that the methoxybenzamide structure tends to exhibit moderate biodegradability. This environmental profile is becoming increasingly important in compound selection criteria, as regulatory agencies worldwide emphasize green chemistry principles - a topic that consistently appears in regulatory updates and industry best practice guidelines.

In conclusion, 2-bromo-N-(2,3-dimethoxy-2-methylpropyl)-5-methoxybenzamide (CAS No. 2034540-45-7) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features, combined with favorable physicochemical properties, make it a valuable tool for scientists working at the intersection of synthetic chemistry and biological applications. As research continues to explore its full potential, this compound will likely remain relevant in addressing current scientific challenges and industry needs.